Methyl 5-[(2-methoxyphenoxy)methyl]furan-2-carboxylate

• IUPAC Name: methyl 5-[(2-methoxyphenoxy)methyl]furan-2-carboxylate
• InChI: InChI=1S/C14H14O5/c1-16-11-5-3-4-6-12(11)18-9-10-7-8-13(19-10)14(15)17-2/h3-8H,9H2,1-2H3
• InChI Key: WSZLRPHUOJBBLT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC2=CC=C(O2)C(=O)OC
• Molecular Formula: C14H14O5
• Molecular Weight: 262.26 g/mol

Description

Methyl 5-[(2-methoxyphenoxy)methyl]furan-2-carboxylate is an organic compound with the molecular formula C14H14O5. It is a derivative of furan, a heterocyclic organic compound, and contains a methoxyphenoxy group attached to the furan ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 5-[(2-methoxyphenoxy)methyl]furan-2-carboxylate typically involves the reaction of 2-methoxyphenol with furan-2-carboxylic acid under specific conditions. The reaction is often catalyzed by a base such as potassium carbonate and conducted in a solvent like dimethylformamide. The reaction mixture is heated to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions

Methyl 5-[(2-methoxyphenoxy)methyl]furan-2-carboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or aldehydes.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens or nucleophiles can facilitate substitution reactions.

Major Products Formed

Oxidation: Formation of carboxylic acids or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

Methyl 5-[(2-methoxyphenoxy)methyl]furan-2-carboxylate has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development and pharmaceutical formulations.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Methyl 5-[(2-methoxyphenoxy)methyl]furan-2-carboxylate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• Methyl 5-[(2-formyl-6-methoxyphenoxy)methyl]furan-2-carboxylate
• Methyl 5-(methoxymethyl)furan-2-carboxylate
• Methyl furan-2-carboxylate

Uniqueness

Methyl 5-[(2-methoxyphenoxy)methyl]furan-2-carboxylate is unique due to its specific structural features, such as the methoxyphenoxy group attached to the furan ring. This structural uniqueness imparts distinct chemical and biological properties, making it valuable for various applications .